Cas no 1805363-68-1 (6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine)

6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine is a fluorinated nitropyridine derivative with a unique substitution pattern, offering versatile reactivity for pharmaceutical and agrochemical applications. The presence of chloro, difluoromethyl, fluoro, and nitro functional groups enhances its utility as a key intermediate in nucleophilic substitution and reduction reactions. Its electron-deficient pyridine core facilitates selective modifications, while the difluoromethyl group contributes to metabolic stability in bioactive compounds. The compound's well-defined structure and high purity make it suitable for precision synthesis. Its stability under standard storage conditions ensures reliable performance in research and industrial processes. This intermediate is particularly valuable for developing fluorinated active ingredients with optimized properties.

6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine structure

1805363-68-1 structure

Product Name:6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine

CAS No:1805363-68-1

MF:C₆H₂ClF₃N₂O₂

MW:226.540490627289

CID:4866054

Update Time:2025-06-14

6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine
- Inchi： 1S/C6H2ClF3N2O2/c7-3-1-2(8)5(12(13)14)4(11-3)6(9)10/h1,6H
- InChI Key： SWXGTPFLPGTQMT-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C(C(F)F)=N1)[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 226
XLogP3: 2.4
Topological Polar Surface Area: 58.7

6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029054247-1g	6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine	1805363-68-1	97%	1g	$1,445.30	2022-04-01

6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine

Research Brief on 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1805363-68-1)

6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1805363-68-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its utility in the design of novel inhibitors targeting key enzymes and receptors, leveraging its electron-withdrawing nitro and fluorine substituents to enhance binding affinity and metabolic stability.

Recent research has focused on the synthetic pathways and optimization strategies for 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, achieving a purity of >99% as confirmed by HPLC and NMR spectroscopy. The study emphasized the compound's role as a precursor for the development of kinase inhibitors, with particular emphasis on its incorporation into ATP-competitive inhibitors for oncology targets.

In addition to its synthetic applications, 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine has been investigated for its potential in agrochemical innovation. A 2024 report by the European Journal of Agrochemicals highlighted its use in the synthesis of next-generation herbicides, demonstrating superior herbicidal activity against resistant weed strains compared to traditional pyridine-based compounds. The study attributed this enhanced activity to the synergistic effects of the difluoromethyl and nitro groups, which improve membrane permeability and target-site binding.

Pharmacokinetic studies have also explored the metabolic fate of derivatives incorporating this pyridine scaffold. Research conducted at the University of Cambridge (2023) utilized radiolabeled 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine to track its distribution and metabolism in rodent models. The findings revealed favorable tissue penetration and low off-target accumulation, supporting its potential as a scaffold for CNS-active drugs. However, the study noted the need for further optimization to address moderate hepatic clearance observed in preclinical models.

Emerging applications in photopharmacology have further expanded the utility of this compound. A groundbreaking study in Nature Chemical Biology (2024) demonstrated its incorporation into light-activated prodrugs, where the nitro group served as a photoswitchable moiety. This innovation enabled spatiotemporal control of drug activity, opening new avenues for precision medicine in diseases such as epilepsy and cancer.

In conclusion, 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1805363-68-1) represents a multifaceted building block with growing importance in medicinal and agrochemical research. Its unique chemical properties continue to inspire innovative applications across multiple therapeutic areas, though challenges in metabolic stability and scalability warrant further investigation. Future research directions may include the development of greener synthetic routes and expanded structure-activity relationship studies to unlock its full potential.